Cas no 1894543-03-3 (3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylpropanoic acid)

• Product Name: 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylpropanoic acid
• CAS No: 1894543-03-3
• MF: C₁₃H₁₄FNO₂
• MW: 235.254167079926
• CID: 5983809
• PubChem ID: 117194893
• Update Time: 2025-10-30

3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylpropanoic acid
• EN300-1735704
• 1894543-03-3

• Inchi： 1S/C13H14FNO2/c1-13(2,12(16)17)6-8-7-15-10-5-3-4-9(14)11(8)10/h3-5,7,15H,6H2,1-2H3,(H,16,17)
• InChI Key： LAMIXTVMLKWWNY-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)CC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 235.10085685g/mol
• Monoisotopic Mass: 235.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.1Ų

Additional information on 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylpropanoic acid

Recent Advances in the Study of 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylpropanoic acid (CAS: 1894543-03-3)

The compound 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylpropanoic acid (CAS: 1894543-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This indole derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and pharmacokinetic properties. The presence of the fluoro substituent at the 4-position of the indole ring, combined with the dimethylpropanoic acid moiety, suggests that this compound may exhibit enhanced metabolic stability and target specificity compared to its non-fluorinated analogs.

Recent studies have focused on the synthesis and optimization of 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylpropanoic acid, with particular emphasis on improving its yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and regioselective fluorination techniques, have been employed to achieve these goals. Furthermore, computational chemistry approaches, such as density functional theory (DFT) calculations, have been utilized to predict the compound's electronic properties and reactivity, providing valuable insights for further structural modifications.

In vitro and in vivo pharmacological evaluations have revealed that 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylpropanoic acid exhibits promising activity against a range of biological targets. Notably, it has shown potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, preliminary studies indicate that this compound may modulate key signaling pathways associated with cancer progression, although further mechanistic investigations are required to fully understand its therapeutic potential in oncology.

The pharmacokinetic profile of 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylpropanoic acid has also been investigated, with particular attention to its absorption, distribution, metabolism, and excretion (ADME) properties. Results from these studies suggest that the compound possesses favorable bioavailability and a reasonable half-life, making it a viable candidate for further preclinical development. However, challenges related to its solubility and formulation stability need to be addressed to optimize its drug-like properties.

In conclusion, 3-(4-fluoro-1H-indol-3-yl)-2,2-dimethylpropanoic acid represents a promising scaffold for the development of new therapeutic agents. Its unique structural features, combined with its demonstrated biological activity, make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanism of action, exploring its therapeutic potential in additional disease models, and addressing the remaining pharmacokinetic challenges to facilitate its transition into clinical trials.